Cas no 885954-21-2 (6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one)

• Product Name: 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one
• CAS No: 885954-21-2
• MF: C₁₇H₂₁N₃O
• MW: 283.3681
• CID: 5095746
• Update Time: 2025-10-21

6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-PIPERAZIN-1-YLMETHYL-6,7-DIHYDRO-5H-PYRIDO[3,2,1-IJ]QUINOLIN-3-ONE
• 2,3-DIHYDRO-6-(PIPERAZIN-1-YLMETHYL)-(1H,5H)-BENZO[IJ]QUINOLIZIN-5-ONE
• 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one
• Peakdale1_002372
• HMS524L18
• BBL036284
• STL485507
• 6-(piperazinomethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one
• 2,3-dihydro-6-(piperazin-1-ylmethyl)-(1h,5H)-benzo[ij]quinolizin-5-one, AldrichCPR

• Inchi： 1S/C17H21N3O/c21-17-15(12-19-9-6-18-7-10-19)11-14-4-1-3-13-5-2-8-20(17)16(13)14/h1,3-4,11,18H,2,5-10,12H2
• InChI Key： INSZZUWSTXKVCC-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=CC=C3CCCN1C3=2)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: 1.1
• Topological Polar Surface Area: 35.6

Additional information on 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one

Comprehensive Overview of 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one (CAS No. 885954-21-2)

The compound 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one (CAS No. 885954-21-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a pyrido[3,2,1-ij]quinolin-5-one core with a piperazin-1-ylmethyl substituent. This combination of moieties suggests potential bioactivity, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in scientific literature highlight a growing curiosity around heterocyclic compounds like this one, particularly due to their relevance in targeting neurological and metabolic disorders. Researchers are actively exploring its structure-activity relationship (SAR), with preliminary studies indicating possible interactions with G-protein-coupled receptors (GPCRs)—a hot topic in modern pharmacology. The presence of the piperazine ring, a common pharmacophore in CNS-active drugs, further fuels speculation about its applications in neuropharmacology.

From a synthetic chemistry perspective, the pyrido[3,2,1-ij]quinolinone scaffold presents intriguing challenges for organic synthesis optimization. Current discussions in academic forums often revolve around efficient routes to functionalize this core, with particular emphasis on C-H activation and catalyzed cross-coupling reactions. These methodologies align with the broader industry shift toward sustainable chemistry practices, addressing frequent search queries like "green synthesis of N-heterocycles."

The physicochemical properties of CAS 885954-21-2—including its solubility profile and logP value—are critical for formulation scientists. Recent patents suggest its potential as a prodrug candidate, sparking discussions about bioavailability enhancement strategies. This aligns with frequent searches for "improving drug-like properties of lead compounds," reflecting the compound's relevance in preclinical development pipelines.

Analytical characterization of this molecule typically involves advanced techniques such as LC-MS/MS and 2D NMR spectroscopy, topics frequently searched by quality control professionals. The compound's chromatographic behavior under different mobile phases has become a case study in method development workshops, particularly for researchers troubleshooting "peak tailing in basic compounds."

In computational chemistry circles, the molecular docking potential of this scaffold generates considerable discussion. Its three-dimensional conformation appears suitable for binding to various enzyme active sites, prompting investigations into its virtual screening utility. These aspects respond to trending searches about "AI-assisted drug discovery" and "fragment-based lead generation."

The safety profile of 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one remains under investigation, with particular attention to its metabolic stability and potential cytochrome P450 interactions. These concerns mirror frequent queries about "early ADME assessment strategies" in drug development forums, emphasizing the compound's relevance to contemporary research priorities.

As the pharmaceutical industry increasingly focuses on targeted therapies, the modular nature of this compound's structure allows for diverse structure-based modifications. This adaptability positions it as a valuable scaffold for addressing current challenges in personalized medicine, particularly in oncology and immunology—fields dominating recent scientific literature searches.

Supply chain specialists tracking CAS 885954-21-2 note its growing presence in custom synthesis catalogs, reflecting industrial demand. The compound's scale-up synthesis challenges frequently appear in technical discussions about "kilogram-scale heterocycle production," indicating its transition from research curiosity to potential development candidate.

In conclusion, 6-(piperazin-1-ylmethyl)-2,3-dihydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one represents a fascinating case study at the intersection of synthetic chemistry and drug discovery. Its multifaceted research applications—from medicinal chemistry to process optimization—ensure its continued relevance in addressing both fundamental scientific questions and practical industry challenges.